Methyl(diphenyl)[(1-phenylethenyl)oxy]silane

• CAS No.: 384366-68-1
• Molecular Formula: C21H20OSi
• Molecular Weight: 316.5 g/mol
• IUPAC Name: methyl-diphenyl-(1-phenylethenoxy)silane
• InChI: InChI=1S/C21H20OSi/c1-18(19-12-6-3-7-13-19)22-23(2,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,1H2,2H3
• InChI Key: SFCDHGKRCAHKAV-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC(=C)C3=CC=CC=C3

Description

Methyl(diphenyl)[(1-phenylethenyl)oxy]silane is an organosilicon compound with the molecular formula C21H20OSi It is characterized by the presence of a silicon atom bonded to a methyl group, two phenyl groups, and an (1-phenylethenyl)oxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl(diphenyl)[(1-phenylethenyl)oxy]silane typically involves the reaction of diphenylmethylsilane with (1-phenylethenyl)oxy compounds under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, often under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

Methyl(diphenyl)[(1-phenylethenyl)oxy]silane can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form silanols or siloxanes.

Reduction: Reduction reactions can convert it into simpler silanes.

Substitution: It can participate in substitution reactions where the (1-phenylethenyl)oxy group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield silanols, while substitution reactions can produce a variety of functionalized silanes .

Scientific Research Applications

Methyl(diphenyl)[(1-phenylethenyl)oxy]silane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds and as a reagent in various organic transformations.

Biology: Its derivatives are studied for potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a component in medical devices.

Industry: It is utilized in the production of specialty polymers, coatings, and adhesives due to its unique chemical properties.

Mechanism of Action

The mechanism by which Methyl(diphenyl)[(1-phenylethenyl)oxy]silane exerts its effects involves interactions with various molecular targets. The silicon atom can form stable bonds with other elements, facilitating the formation of complex structures. The (1-phenylethenyl)oxy group can participate in π-π interactions, enhancing the compound’s reactivity and stability .

Comparison with Similar Compounds

Similar Compounds

Dimethylphenylsilane: Similar in structure but with two methyl groups instead of phenyl groups.

Methyldiphenylsilane: Lacks the (1-phenylethenyl)oxy group, making it less reactive in certain transformations.

Uniqueness

Methyl(diphenyl)[(1-phenylethenyl)oxy]silane is unique due to the presence of the (1-phenylethenyl)oxy group, which imparts distinct reactivity and stability compared to other similar compounds. This makes it particularly valuable in applications requiring specific chemical properties .